Cas no 1499787-56-2 (3-methyl-2-(trimethyl-1H-pyrazol-4-yl)butanoic acid)

• Product Name: 3-methyl-2-(trimethyl-1H-pyrazol-4-yl)butanoic acid
• CAS No: 1499787-56-2
• MF: C₁₁H₁₈N₂O₂
• MW: 210.272822856903
• CID: 6309437
• PubChem ID: 165688637
• Update Time: 2025-05-21

3-methyl-2-(trimethyl-1H-pyrazol-4-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2-(trimethyl-1H-pyrazol-4-yl)butanoic acid
• EN300-1784607
• 1499787-56-2

• Inchi： 1S/C11H18N2O2/c1-6(2)9(11(14)15)10-7(3)12-13(5)8(10)4/h6,9H,1-5H3,(H,14,15)
• InChI Key： RTJABZHPKSOXTN-UHFFFAOYSA-N
• SMILES： OC(C(C1C(C)=NN(C)C=1C)C(C)C)=O

Computed Properties

• Exact Mass: 210.136827821g/mol
• Monoisotopic Mass: 210.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.1Ų

Additional information on 3-methyl-2-(trimethyl-1H-pyrazol-4-yl)butanoic acid

3-Methyl-2-(Trimethyl-1H-Pyrazol-4-Yl)Butanoic Acid: A Comprehensive Overview

3-Methyl-2-(trimethyl-1H-pyrazol-4-yl)butanoic acid (CAS No. 1499787-56-2) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development and material science. The molecule consists of a butanoic acid backbone with a methyl group at the 3-position and a trimethylpyrazole substituent at the 2-position, creating a structure that is both versatile and functional.

The trimethylpyrazole moiety is a key feature of this compound, contributing to its stability and reactivity. Pyrazoles are heterocyclic compounds known for their aromaticity and ability to participate in various chemical reactions, making them valuable in synthetic chemistry. The presence of three methyl groups on the pyrazole ring further enhances its electronic properties, potentially influencing the compound's bioavailability and pharmacokinetics.

Recent studies have explored the synthesis of 3-methyl-2-(trimethyl-1H-pyrazol-4-yl)butanoic acid using innovative methodologies. Researchers have employed catalytic cross-coupling reactions, such as the Suzuki-Miyaura reaction, to efficiently construct the pyrazole ring. These advancements have not only improved the yield of the compound but also opened avenues for its large-scale production, which is crucial for its potential commercial applications.

In terms of applications, this compound has shown promise in the development of novel pharmaceutical agents. Its structure suggests potential as a ligand in metalloenzyme inhibition or as a component in bioactive molecules targeting specific cellular pathways. Recent research has focused on its ability to modulate enzyme activity, particularly in pathways related to inflammation and neurodegenerative diseases.

The butanoic acid backbone of this compound adds another layer of functionality, enabling it to participate in esterification reactions or serve as a precursor for more complex molecules. This versatility makes it a valuable building block in organic synthesis, where it can be used to construct larger, more intricate structures with tailored properties.

From an environmental perspective, the synthesis and application of 3-methyl-2-(trimethyl-1H-pyrazol-4-yl)butanoic acid have been evaluated for their sustainability. Green chemistry principles have been integrated into its production processes, reducing waste and improving energy efficiency. These efforts align with global initiatives to promote environmentally friendly chemical practices.

Moreover, computational studies have provided deeper insights into the molecular properties of this compound. Quantum mechanical calculations have revealed its electronic structure and reactivity patterns, aiding in the design of more efficient synthetic routes and predictive modeling for its interactions with biological systems.

In conclusion, 3-methyl-2-(trimethyl-1H-pyrazol-4-yl)butanoic acid (CAS No. 1499787-56-2) stands as a testament to the ongoing advancements in organic chemistry. Its unique structure, versatile functionality, and potential applications across multiple domains underscore its importance as a research focus. As scientific understanding continues to evolve, this compound is poised to play an increasingly significant role in both academic and industrial settings.